2-hydrazinyl-4,5,6,7-tetrahydro-Pyrazolo[1,5-a]pyridine

• IUPAC Name: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-ylhydrazine
• InChI: InChI=1S/C7H12N4/c8-9-7-5-6-3-1-2-4-11(6)10-7/h5H,1-4,8H2,(H,9,10)
• InChI Key: GOTAXKXYMQQUNL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=CC(=N2)NN)C1
• Molecular Formula: C7H12N4
• DSSTOX Substance ID: DTXSID801198753
• Molecular Weight: 152.20 g/mol
• CAS RN: 158355-42-1

Description

The compound “2-hydrazinyl-4,5,6,7-tetrahydro-Pyrazolo[1,5-a]pyridine” belongs to a class of compounds known as pyrazolopyridines. Pyrazolopyridines are a family of N-heterocyclic compounds that have attracted attention in medicinal chemistry and material science due to their significant photophysical properties.

Synthesis Analysis

While specific synthesis methods for “2-hydrazinyl-4,5,6,7-tetrahydro-Pyrazolo[1,5-a]pyridine” were not found, there are general methods for synthesizing similar compounds. For instance, a set of building blocks based on the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine scaffold is synthesized in a multigram scale in a cost-efficient manner. The possibility of the introduction of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings, is shown.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine (PP) structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.